Cas no 1805456-62-5 (Methyl 2-cyano-4-mercapto-6-(trifluoromethyl)benzoate)

• Product Name: Methyl 2-cyano-4-mercapto-6-(trifluoromethyl)benzoate
• CAS No: 1805456-62-5
• MF: C₁₀H₆F₃NO₂S
• MW: 261.220351696014
• CID: 4951700
• Update Time: 2025-10-19

Methyl 2-cyano-4-mercapto-6-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-4-mercapto-6-(trifluoromethyl)benzoate

• Inchi： 1S/C10H6F3NO2S/c1-16-9(15)8-5(4-14)2-6(17)3-7(8)10(11,12)13/h2-3,17H,1H3
• InChI Key： TYIKVBXHFBIXFI-UHFFFAOYSA-N
• SMILES： SC1C=C(C#N)C(C(=O)OC)=C(C(F)(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 349
• XLogP3: 2.5
• Topological Polar Surface Area: 51.1

Additional information on Methyl 2-cyano-4-mercapto-6-(trifluoromethyl)benzoate

Comprehensive Overview of Methyl 2-cyano-4-mercapto-6-(trifluoromethyl)benzoate (CAS No. 1805456-62-5)

The compound Methyl 2-cyano-4-mercapto-6-(trifluoromethyl)benzoate (CAS No. 1805456-62-5) is a highly specialized chemical intermediate with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyano group, a mercapto group, and a trifluoromethyl group, makes it a versatile building block for synthesizing complex molecules. Researchers and industries are increasingly interested in this compound due to its potential in developing novel therapeutics and crop protection agents.

In recent years, the demand for trifluoromethyl-containing compounds has surged, driven by their enhanced bioavailability and metabolic stability. The presence of the trifluoromethyl group in Methyl 2-cyano-4-mercapto-6-(trifluoromethyl)benzoate aligns with this trend, as it contributes to the compound's lipophilicity and electronic properties. This makes it particularly valuable in drug discovery, where such characteristics are often sought after to improve drug efficacy and reduce side effects.

Another key feature of this compound is its mercapto group, which offers reactivity for further functionalization. This group is pivotal in creating sulfur-containing derivatives, which are prevalent in many biologically active molecules. The cyano group further enhances its utility by providing a handle for additional chemical transformations, such as hydrolysis or reduction, to yield carboxylic acids or amines, respectively.

From an industrial perspective, Methyl 2-cyano-4-mercapto-6-(trifluoromethyl)benzoate is often discussed in the context of green chemistry and sustainable synthesis. Researchers are exploring eco-friendly catalytic methods to produce such intermediates, reducing the environmental impact of chemical manufacturing. This aligns with global efforts to adopt greener practices in the pharmaceutical and agrochemical sectors.

The compound's CAS No. 1805456-62-5 is frequently searched in academic and patent databases, reflecting its growing importance in R&D. Common queries include its synthetic routes, spectroscopic data, and applications in medicinal chemistry. Its relevance is further highlighted by its inclusion in studies focusing on heterocyclic compounds and fluorinated building blocks, both of which are hot topics in contemporary research.

In summary, Methyl 2-cyano-4-mercapto-6-(trifluoromethyl)benzoate (CAS No. 1805456-62-5) is a compound of significant interest due to its multifunctional groups and broad applicability. Its role in advancing pharmaceutical and agrochemical innovations underscores its value in modern chemistry. As research continues to uncover new uses for this intermediate, its prominence in scientific literature and industrial applications is expected to grow.